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Compound of Interest

Compound Name: Osthenol

Cat. No.: B192027 Get Quote

Essential Safety and Handling Guide for
Osthenol
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling Osthenol in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe management of this

compound.

Disclaimer: Limited safety data is available for Osthenol specifically. The following guidelines

are based on the available Safety Data Sheet (SDS) for Osthenol and supplemented with data

for Coumarin, a structurally related compound.[1][2][3][4][5][6] It is crucial to handle Osthenol
with caution and adhere to these recommendations as a minimum safety standard.

Hazard Identification and Classification
Osthenol is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]
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Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1][2]

P273: Avoid release to the environment.[1][2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1][2]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are critical to minimize exposure when handling

Osthenol.

Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood for all procedures involving Osthenol powder or solutions to

avoid inhalation of dust or aerosols.[1]

Personal Protective Equipment (PPE):
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PPE Component Specification Rationale

Eye Protection
Safety goggles with side-

shields or a face shield.[1][7]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber recommended).[1][7][8]

Prevents skin contact. Given

that Osthenol is an aromatic

compound, nitrile gloves offer

good resistance to a range of

chemicals, but prolonged

contact should be avoided.[8]

[9][10] For direct or prolonged

contact, heavier-duty gloves

like butyl rubber are

recommended.[8] Always

inspect gloves for integrity

before use and change them

immediately if contaminated.[7]

Skin and Body Protection
A fully buttoned lab coat and

impervious clothing.[1]

Provides a barrier against

accidental spills and

contamination.

Respiratory Protection

A suitable respirator should be

used if ventilation is

inadequate or when handling

large quantities of powder.[1]

Prevents inhalation of harmful

dust.

Safe Handling and Storage Procedures
Handling:

Avoid all personal contact, including inhalation and skin/eye contact.[1]

Wear appropriate PPE at all times.

Avoid the formation of dust and aerosols.[1]

Use in a well-ventilated area, preferably a chemical fume hood.[1]
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Do not eat, drink, or smoke in the laboratory.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures: -20°C for powder and -80°C for solutions.[1]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Workflow for Accidental Exposure:

Skin Contact Eye Contact Ingestion Inhalation

Immediately flush skin with plenty of water.

Remove contaminated clothing.

Wash with soap and water.

Seek medical advice if irritation persists.

Immediately flush eyes with large amounts of water for at least 15 minutes.

Remove contact lenses, if present and easy to do.

Occasionally lift upper and lower eyelids.

Seek immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water.

Call a POISON CENTER or doctor immediately.

Move person to fresh air.

Keep comfortable for breathing.

Get medical advice if you feel unwell.

Click to download full resolution via product page
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Caption: Emergency procedures for accidental exposure to Osthenol.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11][12][13] Remove contact lenses if present

and easy to do.[12][14] Seek immediate medical attention.[11][12]

Skin Contact: Immediately wash skin with soap and plenty of water.[11] Remove

contaminated clothing. If irritation persists, seek medical attention.[11]

Ingestion: Call a POISON CENTER or doctor/physician immediately.[2] Rinse mouth with

water.[2] Do not induce vomiting.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.[2] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

Get medical attention.

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so.[2][7]

Absorb: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.[1]

Clean: Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash

with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.[1]

Waste Disposal:
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Dispose of Osthenol and any contaminated materials in accordance with local, state, and

federal regulations.[1][2]

Do not allow the chemical to enter drains or waterways due to its high aquatic toxicity.[1][7]

Waste should be collected in a designated, labeled, and sealed container for hazardous

chemical waste.

Disposal Workflow:

Osthenol Waste Generated

Collect in a labeled, sealed, and compatible waste container.

Store waste container in a designated secondary containment area.

Arrange for disposal by a licensed hazardous waste contractor.

Maintain disposal records.

Click to download full resolution via product page

Caption: Step-by-step waste disposal plan for Osthenol.

Quantitative Data
Occupational Exposure Limits (OELs): No specific OEL has been established for Osthenol.
For the related compound, Coumarin, some sources suggest treating it as "Inert or Nuisance

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b192027?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1947325295_Coumarin-CASNO-91-64-5-MSDS.pdf
https://www.benchchem.com/product/b192027?utm_src=pdf-body-img
https://www.benchchem.com/product/b192027?utm_src=pdf-body
https://www.benchchem.com/product/b192027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dust" in the absence of specific toxicity data.[1] However, given the known hazards of

coumarins, exposure should be kept as low as reasonably practicable.

Substance Limit Type Value Jurisdiction

Coumarin (as

Nuisance Dust)
TWA (Total dust) 10 mg/m³ US - Oregon PEL

Coumarin (as

Nuisance Dust)

TWA (Respirable

fraction)
5 mg/m³ US - Oregon PEL

Coumarin (as

Nuisance Dust)
TWA (Total dust) 15 mg/m³ US OSHA PEL

Coumarin (as

Nuisance Dust)

TWA (Respirable

fraction)
5 mg/m³ US OSHA PEL

Glove Compatibility for Aromatic Compounds: The following table provides a general guide for

glove selection when working with aromatic compounds like Osthenol. Breakthrough times can

vary significantly with the specific chemical, glove thickness, and temperature. Always consult

the glove manufacturer's specific chemical resistance data.

Glove Material
General Resistance to
Aromatic Hydrocarbons

Recommended Use

Nitrile
Good for short-term contact.[8]

[10]

Incidental splash protection.

Not recommended for

prolonged immersion.[8]

Neoprene Good Moderate exposure.

Butyl Rubber Poor to Fair
Not generally recommended

for aromatic hydrocarbons.[8]

Viton® Excellent
Recommended for prolonged

contact or immersion.

Polyvinyl Alcohol (PVA) Excellent

Good for handling in the

absence of water or aqueous

solutions.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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